Cas no 6929-22-2 (Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI))

Cholan-24-oic acid, 3,6-dioxo-, (5α)- (9CI) is a steroidal bile acid derivative characterized by its unique keto-functionalized structure at the C-3 and C-6 positions. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the preparation of steroidal pharmaceuticals and bioactive molecules. Its rigid cholane backbone and modified oxidation state offer distinct reactivity, facilitating selective chemical transformations. Researchers value this compound for its role in studying bile acid metabolism, steroid hormone pathways, and drug delivery systems. High purity and well-defined structural features make it suitable for precise applications in both academic and industrial settings.

Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI) structure

6929-22-2 structure

Product Name:Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI)

CAS No:6929-22-2

MF:C₂₄H₃₆O₄

MW:388.540247917175

CID:529265

PubChem ID:227032

Update Time:2025-05-28

Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI)
- (4R)-4-[(5S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3,6-dioxo-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- NSC18165
- PD165847
- 6929-22-2
- NSC-18165
- Inchi： 1S/C24H36O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14,16-20H,4-13H2,1-3H3,(H,27,28)
- InChI Key： AWINBLVINXVKTE-UHFFFAOYSA-N
- SMILES： O=C1CC2C(CCC3(C)C(C(C)CCC(=O)O)CCC32)C2(C)CCC(CC21)=O

Computed Properties

Exact Mass: 388.26135963g/mol
Monoisotopic Mass: 388.26135963g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 684
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 71.4Å²

Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P006GXL-1mg	Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI)	6929-22-2	≥98%	1mg	$135.00	2024-04-22
1PlusChem	1P006GXL-5mg	Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI)	6929-22-2	≥98%	5mg	$495.00	2024-04-22
1PlusChem	1P006GXL-10mg	Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI)	6929-22-2	≥98%	10mg	$850.00	2024-04-22